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Compound of Interest

Compound Name: Pyren-1-yl Acetate

Cat. No.: B104027 Get Quote

Essential Safety and Handling Guide for Pyren-
1-yl Acetate
This document provides immediate and essential safety, handling, and disposal protocols for

Pyren-1-yl Acetate, designed for researchers, scientists, and drug development professionals.

Following these guidelines is crucial for ensuring a safe laboratory environment.

Chemical Identification and Properties
Pyren-1-yl Acetate is an aromatic ester. Understanding its physical and chemical properties is

the first step in safe handling.
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Property Value

CAS Number 78751-40-3[1][2]

Molecular Formula C₁₈H₁₂O₂[3]

Molecular Weight 260.3 g/mol [3]

Appearance
Yellow Solid (based on parent compound

Pyrene)[4]

Melting Point 246-247 °C[5]

Boiling Point 442 °C[5]

Density 1.304 g/cm³[5]

Flash Point 141 °C[5]

Hazard Identification and Risk Assessment
While comprehensive hazard data for Pyren-1-yl Acetate is limited, the precautionary principle

dictates treating it with care based on its chemical structure and data from related compounds

like Pyrene.

Potential Health Effects: May cause skin and eye irritation.[6] Inhalation of dust or aerosols

may cause respiratory tract irritation. Prolonged or repeated exposure may cause organ

damage.[4]

Environmental Hazards: The parent compound, Pyrene, is very toxic to aquatic life with long-

lasting effects.[7] Therefore, Pyren-1-yl Acetate should be prevented from entering the

environment.

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to minimize exposure. The selection of PPE should

be based on a thorough risk assessment of the specific procedures being performed.
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Protection Type Recommended Equipment
Specifications and
Rationale

Eye and Face Protection
Chemical Safety Goggles

and/or Face Shield

Goggles with indirect

ventilation should be worn to

protect against potential

splashes.[8] A face shield

provides additional protection

for the entire face from larger

volumes of material.[8]

Skin and Body Protection Chemical-Resistant Gloves

No single glove material

protects against all chemicals;

however, Nitrile gloves offer

good resistance to a range of

chemicals, snags, and

punctures.[8] Always consult

the glove manufacturer's

compatibility chart.

Lab Coat or Chemical

Protective Clothing

A standard lab coat is the

minimum requirement. For

tasks with a higher risk of

splashing, a chemical-resistant

apron or coverall is

recommended.[9][10]

Respiratory Protection
Use in a well-ventilated area

(e.g., chemical fume hood)

Handling should occur in a

well-ventilated place to avoid

the formation of dust and

aerosols.[5]

NIOSH-Approved Respirator

If a fume hood is unavailable

or if dust/aerosols are

generated, a NIOSH-approved

air-purifying respirator with an

organic vapor cartridge and a

particulate filter is necessary.

[1][4]
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Operational Plan: Safe Handling and Storage
Protocols
Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is correctly donned. Verify that

safety equipment, such as an eyewash station and safety shower, is accessible and

operational.[4]

Work Area: Conduct all work with Pyren-1-yl Acetate within a certified chemical fume hood

to minimize inhalation exposure.[5]

Dispensing: Use non-sparking tools for handling the solid to prevent ignition sources.[5][10]

Avoid creating dust during weighing and transfer.[5]

Contamination: Avoid contact with skin, eyes, and clothing.[5][10] If contact occurs, follow the

first aid measures outlined below immediately.

Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.[7] Remove and wash contaminated clothing before reuse.[6][7]

Storage Plan:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[5][7][10]

Keep away from heat, sparks, open flames, and other ignition sources.[10]

Store separately from incompatible materials such as strong oxidizing agents.[4]

Emergency and Disposal Plans
Chemical Spill Response Workflow:

Caption: Workflow for responding to a Pyren-1-yl Acetate spill.

First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[4][6] If skin

irritation persists, seek medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[6] Seek

immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. If the person is

conscious, have them drink one or two glasses

of water.[6] Seek immediate medical attention.

[4]

Disposal Plan:

All waste containing Pyren-1-yl Acetate, including contaminated consumables and

absorbent materials, must be treated as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Dispose of the waste through your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal company.[4][10]

Do not dispose of it down the drain or in regular trash, as it is very toxic to aquatic life.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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